Cas no 279-89-0 (6-Oxa-3-azabicyclo[3.2.1]octane)

• Product Name: 6-Oxa-3-azabicyclo[3.2.1]octane
• CAS No: 279-89-0
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD19686515
• CID: 4778910
• Update Time: 2026-02-27

6-Oxa-3-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 6-oxa-3-azabicyclo[3.2.1]octane
• 6-Oxa-3-aza-bicyclo[3.2.1]octane
• SB36352
• 6-Oxa-3-azabicyclo[3.2.1]octane

• MDL： MFCD19686515
• Inchi： 1S/C6H11NO/c1-5-2-7-3-6(1)8-4-5/h5-7H,1-4H2
• InChI Key： QJIFFAMGOQBKPK-UHFFFAOYSA-N
• SMILES： O1CC2CNCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 94.5
• XLogP3: -0.1
• Topological Polar Surface Area: 21.3

Additional information on 6-Oxa-3-azabicyclo[3.2.1]octane

Introduction to 6-Oxa-3-azabicyclo[3.2.1]octane (CAS No. 279-89-0)

6-Oxa-3-azabicyclo[3.2.1]octane, identified by its Chemical Abstracts Service (CAS) number 279-89-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural framework and potential biological activities. This bicyclic amine features a nitrogen atom embedded within a seven-membered ring, which is further substituted with an oxygen atom, creating a complex and rigid molecular scaffold. The presence of both nitrogen and oxygen atoms in close proximity within the same ring system imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 6-Oxa-3-azabicyclo[3.2.1]octane has been extensively explored for its utility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics, pain management agents, and antimicrobial compounds. The bicyclic core is reminiscent of several naturally occurring alkaloids and peptidomimetics, which have demonstrated efficacy in various therapeutic settings. The oxygen atom at the 6-position introduces polarity and hydrogen bonding capabilities, enhancing interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 6-Oxa-3-azabicyclo[3.2.1]octane as a privileged scaffold for modulating neurotransmitter systems. Studies indicate that derivatives of this compound can exhibit potent activity at serotonin receptors, making them promising candidates for treating depression, anxiety disorders, and neurodegenerative diseases. The rigid bicyclic structure minimizes conformational flexibility, allowing for precise tuning of pharmacokinetic properties such as solubility, metabolic stability, and blood-brain barrier penetration.

One notable area of research involves the synthesis of 6-Oxa-3-azabicyclo[3.2.1]octane derivatives as GABA receptor modulators. Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian CNS, and modulating its receptor activity has therapeutic implications for conditions like epilepsy, insomnia, and anxiety. Researchers have reported that certain analogs of this scaffold exhibit high affinity for GABA_A receptors while maintaining selectivity over other ion channels, suggesting their potential as novel therapeutic agents.

The role of 6-Oxa-3-azabicyclo[3.2.1]octane in antimicrobial drug discovery has also been explored recently. The unique three-dimensional architecture of this compound provides an ideal platform for interfering with bacterial cell wall synthesis or membrane integrity. Preliminary studies have shown that certain derivatives can inhibit the growth of Gram-positive bacteria by disrupting essential metabolic pathways. This finding aligns with the growing need for novel antibiotics to combat antibiotic-resistant strains.

The synthesis of 6-Oxa-3-azabicyclo[3.2.1]octane remains a challenge due to its strained cyclic system and the need for precise functional group manipulation. Traditional approaches often involve multi-step sequences with reliance on transition metal catalysis or specialized reagents to achieve regioselective transformations. However, recent innovations in organocatalysis and flow chemistry have provided more efficient routes to constructing this motif without compromising synthetic efficiency or scalability.

In conclusion, 6-Oxa-3-azabicyclo[3.2.1]octane (CAS No. 279-89-0) represents a structurally intriguing heterocyclic compound with broad applications in pharmaceutical research. Its unique combination of nitrogen and oxygen atoms within a rigid bicyclic framework makes it an attractive scaffold for developing CNS therapeutics, antimicrobial agents, and other bioactive molecules. As synthetic methodologies continue to evolve, the accessibility of this scaffold will likely increase, paving the way for further exploration of its medicinal chemistry potential.